Cas no 112914-13-3 (2-Aminomethyl-4-(4-fluorobenzyl)morpholine)

• Product Name: 2-Aminomethyl-4-(4-fluorobenzyl)morpholine
• CAS No: 112914-13-3
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• MDL: MFCD06658145
• CID: 62983
• PubChem ID: 10242735
• Update Time: 2025-05-19

2-Aminomethyl-4-(4-fluorobenzyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethy-4-(4-fluorobenzyl)morpholine
• 4-[(4-Fluorophenyl)methyl]-2-morpholinemethanamine
• (4-(4-Fluorobenzyl)morpholin-2-yl)methanamine
• 2-(AminoMethyl)-4-(4-Fluoro Benzyl) Morpholine
• 2-Aminomethyl-4-(4-fluorobenzyl)morpholine
• 2-Aminoethy-4-(4-Fluorobenzyl)-morpholine
• 4-[(4-Fluorophenyl)methyl]-2-morpholinemethamine
• 2-Morpholinemethanamine,4-[(4-fluorophenyl)methyl]-
• {4-[(4-fluorophenyl)Methyl]Morpholin-2-yl}MethanaMine
• 2-(AminoMethyl)-4-(4-FluoroBenzyl)Morpholine,Mosapride
• C-[4-(4-FLUORO-BENZYL)-MORPHOLIN-2-YL]-METHYLAMINE DIHYDROCHLORIDE
• 2-Aminomethy-4-(4-fluorobenzyl)morpholine, >=98%
• 2-(AMINOMETHYL)-4-(4-FLUOROBENZYL)MORPHOLINE
• [4-(4-Fluorobenzyl)morpholin-2-yl]methylamine
• [4-[(4-fluorophenyl)methyl]morpholin-2-yl]methanamine
• 2-Morpholinemethanamine, 4-[(4-fluorophenyl)methyl]-
• {4-[(4-fluorophenyl)methyl]morpholin-2-yl}methylamine
• AKOS016339857
• [4-(4-Fluorobenzyl)-2-morpholinyl]methanamine
• 1-{4-[(4-Fluorophenyl)methyl]morpholin-2-yl}methanamine
• DTXSID00437216
• J-002871
• DS-0450
• JHSPPBBJOLKJDH-UHFFFAOYSA-N
• 112914-13-3
• J-514201
• 4-((4-fluorophenyl)methyl)-2-morpholinemethanamine
• 1-[4-(4-Fluorobenzyl)morpholin-2-yl]methanamine
• 2-aminomethyl-4-(p-fluorobenzyl)morpholine
• A802701
• 2-aminomethyl-4-(p-fluorobenzyl)-morpholine
• [4-[(4-fluorophenyl)methyl]morpholin-2-yl]methanamine;2-Aminomethyl-4-(4-fluorobenzyl)morpholine
• CS-W003302
• AMY231
• MFCD06658145
• SCHEMBL1502307
• AKOS000365699
• BH-0435
• SY021385
• 4-(4-fluorobenzyl)morpholin-2-ylmethylamine
• FT-0602305

• MDL： MFCD06658145
• Inchi： 1S/C12H17FN2O/c13-11-3-1-10(2-4-11)8-15-5-6-16-12(7-14)9-15/h1-4,12H,5-9,14H2
• InChI Key： JHSPPBBJOLKJDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCOC(CN)C1

Computed Properties

• Exact Mass: 224.13200
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.145
• Boiling Point: 317.4℃ at 760 mmHg
• Flash Point: 145.782°C
• Refractive Index: 1.535
• PSA: 38.49000
• LogP: 1.62340

2-Aminomethyl-4-(4-fluorobenzyl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-Aminomethyl-4-(4-fluorobenzyl)morpholine

Comprehensive Guide to 2-Aminomethyl-4-(4-fluorobenzyl)morpholine (CAS No. 112914-13-3): Properties, Applications, and Market Insights

2-Aminomethyl-4-(4-fluorobenzyl)morpholine (CAS No. 112914-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative is characterized by its unique structural features, including an aminomethyl group and a fluorobenzyl substituent, which contribute to its versatile applications. Researchers and industry professionals often search for terms like "2-Aminomethyl-4-(4-fluorobenzyl)morpholine synthesis", "CAS 112914-13-3 applications", and "fluorobenzyl morpholine derivatives" to explore its potential.

The compound's molecular formula is C₁₂H₁₇FN₂O, and it belongs to the class of morpholine derivatives. Its structural complexity makes it a valuable intermediate in the synthesis of various bioactive molecules. Recent trends in drug discovery highlight the growing interest in fluorinated compounds, as the fluorine atom often enhances metabolic stability and bioavailability. This has led to increased searches for "fluorinated morpholine derivatives in drug development" and "2-Aminomethyl-4-(4-fluorobenzyl)morpholine pharmacological properties".

One of the key applications of 2-Aminomethyl-4-(4-fluorobenzyl)morpholine is its role as a building block in medicinal chemistry. It is frequently employed in the synthesis of central nervous system (CNS) targeting agents and receptor modulators. The presence of the fluorobenzyl group is particularly noteworthy, as it can influence binding affinity and selectivity in drug-receptor interactions. Industry professionals often inquire about "morpholine-based drug candidates" and "CAS 112914-13-3 in CNS research", reflecting its relevance in cutting-edge therapeutic development.

From a chemical perspective, 2-Aminomethyl-4-(4-fluorobenzyl)morpholine exhibits interesting physicochemical properties. Its solubility profile, which includes moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), makes it suitable for various experimental conditions. Researchers frequently search for "solubility of 2-Aminomethyl-4-(4-fluorobenzyl)morpholine" and "CAS 112914-13-3 stability data" to optimize their experimental protocols.

The synthetic routes to 2-Aminomethyl-4-(4-fluorobenzyl)morpholine typically involve multi-step organic transformations, including reductive amination and nucleophilic substitution reactions. Recent advancements in green chemistry have prompted interest in more sustainable synthesis methods, leading to searches like "eco-friendly synthesis of morpholine derivatives" and "CAS 112914-13-3 green chemistry approaches". These trends align with the broader pharmaceutical industry's focus on reducing environmental impact.

In terms of market dynamics, the demand for 2-Aminomethyl-4-(4-fluorobenzyl)morpholine has shown steady growth, particularly from contract research organizations (CROs) and academic research institutions. The compound's versatility as a pharmaceutical intermediate has made it a valuable asset in drug discovery pipelines. Market analysts often track queries such as "2-Aminomethyl-4-(4-fluorobenzyl)morpholine market trends" and "CAS 112914-13-3 supplier analysis" to gauge industry developments.

Quality control and analytical characterization are crucial aspects of working with 2-Aminomethyl-4-(4-fluorobenzyl)morpholine. Standard analytical techniques include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. Researchers commonly search for "CAS 112914-13-3 analytical methods" and "2-Aminomethyl-4-(4-fluorobenzyl)morpholine purity standards" to ensure proper compound characterization.

The safety profile of 2-Aminomethyl-4-(4-fluorobenzyl)morpholine is another important consideration for laboratory personnel. While not classified as hazardous under standard conditions, proper handling procedures should always be followed. This has led to frequent searches for "2-Aminomethyl-4-(4-fluorobenzyl)morpholine safety data" and "CAS 112914-13-3 handling precautions", emphasizing the importance of workplace safety in chemical research.

Looking toward the future, 2-Aminomethyl-4-(4-fluorobenzyl)morpholine is poised to maintain its significance in pharmaceutical research. The growing emphasis on precision medicine and targeted therapies creates opportunities for novel morpholine derivatives. Emerging search trends like "next-generation morpholine pharmaceuticals" and "CAS 112914-13-3 in personalized medicine" reflect this evolving landscape.

For researchers seeking to explore 2-Aminomethyl-4-(4-fluorobenzyl)morpholine further, numerous resources are available, including scientific literature, patent databases, and chemical supplier catalogs. The compound's unique combination of structural features ensures its continued relevance in both academic and industrial settings, making it a fascinating subject for ongoing chemical and pharmacological investigation.